IGF-1R
  • Ceritinib
    Ceritinib
    • Cat. No.:
    • B560025
    • CAS No.:
    • 1032900-25-6
    • Molecular Formula:
    • C28H36ClN5O3S
    • Molecular Weight:
    • 558.1 g/mol
    Description
    Ceritinib is a Kinase Inhibitor. The mechanism of action of ceritinib is as a Tyrosine Kinase Inhibitor, and Cytochrome P450 3A Inhibitor, and Cytochrome P450 2C9 Inhibitor.
    Ceritinib is a small molecule tyrosine kinase receptor inhibitor and antineoplastic agent that is used in the therapy of selected forms of advanced non-small cell lung cancer (NSCLC). Ceritinib is associated with a moderate rate of serum aminotransferase elevations during therapy and rare instances of clinically apparent acute liver injury.
    Ceritinib is an orally available inhibitor of the receptor tyrosine kinase activity of anaplastic lymphoma kinase (ALK) with antineoplastic activity. Upon administration, ceritinib binds to and inhibits wild-type ALK kinase, ALK fusion proteins and ALK point mutation variants. Inhibition of ALK leads to both the disruption of ALK-mediated signaling and the inhibition of cell growth in ALK-overexpressing tumor cells. ALK belongs to the insulin receptor superfamily and plays an important role in nervous system development. ALK dysregulation and gene rearrangements are associated with a variety of tumor cell types.
    CERITINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2014 and has 3 approved and 10 investigational indications.
    an anaplastic lymphoma kinase inhibito"> Ceritinib is a member of the class of aminopyrimidines that is 2,6-diamino-5-chloropyrimidine in which the amino groups at positions 2 and 6 are respectively carrying 2-methoxy-4-(piperidin-4-yl)-5-methylphenyl ...
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  • Nvp-aew541
    Nvp-aew541
    • Cat. No.:
    • B605200
    • CAS No.:
    • 475488-34-7
    • Molecular Formula:
    • C27H29N5O
    • Molecular Weight:
    • 439.6 g/mol
    Description
    significantly inhibited tumor growth of Ewing's sarcoma xenografts in nude mice
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  • BMS-536924
    BMS-536924
    • Cat. No.:
    • B612114
    • CAS No.:
    • 468740-43-4
    • Molecular Formula:
    • C25H26ClN5O3
    • Molecular Weight:
    • 480.0 g/mol
    Description
    4-[[(2S)-2-(3-chlorophenyl)-2-hydroxyethyl]amino]-3-[4-methyl-6-(4-morpholinyl)-1,3-dihydrobenzimidazol-2-ylidene]-2-pyridinone is a member of benzimidazoles.
    inhibits insulin-like growth factor I receptor ki...
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  • Sorbic acid
    Sorbic acid
    • Cat. No.:
    • B1223952
    • CAS No.:
    • 5309-56-8
    • Molecular Formula:
    • C6H8O2
      CH3CH=CHCH=CHCOOH
      C6H8O2
    • Molecular Weight:
    • 112.13 g/mol
    Description
    (2Z,4E)-hexa-2,4-dienoic acid is one of four possible geometric isomers of sorbic acid, having cis- and trans-double bonds at positions 2 and 4 respectively.
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  • NVP-ADW742
    NVP-ADW742
    • Cat. No.:
    • B1662999
    • CAS No.:
    • 475489-15-7
    • Molecular Formula:
    • C28H31N5O
    • Molecular Weight:
    • 453.6 g/mol
    Description
    NVP-ADW742(cas# 475489-15-7), also known as GSK 621659A, is a potent IGF-1R inhibitor, which exhibits a 6-fold greater selectivity  For IGF-1R versus InsR with IC50 of 2.8 μM;  minimal inhibitory activity a...
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  • Nvp-aew541
    Nvp-aew541
    • Cat. No.:
    • B3029008
    • CAS No.:
    • 475489-16-8
    • Molecular Formula:
    • C27H29N5O
    • Molecular Weight:
    • 439.6 g/mol
    Description
    significantly inhibited tumor growth of Ewing's sarcoma xenografts in nude mice
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  • Sorbic acid
    Sorbic acid
    • Cat. No.:
    • B7769103
    • CAS No.:
    • 161814-42-2
    • Molecular Formula:
    • C6H8O2
      C6H8O2
      CH3CH=CHCH=CHCOOH
    • Molecular Weight:
    • 112.13 g/mol
    Description
    Sorbic acid appears as white powder or crystals. Melting point 134.5 °C. Slightly acidic and astringent taste with a faint odor.
    Sorbic acid is a hexadienoic acid with double bonds at C-2 and C-4;  it ha...
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  • Ceritinib dihydrochloride
    Ceritinib dihydrochloride
    • Cat. No.:
    • B8058383
    • CAS No.:
    • 1190399-48-4
    • Molecular Formula:
    • C28H38Cl3N5O3S
    • Molecular Weight:
    • 631.1 g/mol
    Description
    Ceritinib dihydrochloride is a useful research compound. Its molecular formula is C28H38Cl3N5O3S and its molecular weight is 631.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ceritinib d...
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  • IGF-1R inhibitor-2
    IGF-1R inhibitor-2
    • Cat. No.:
    • B15143452
    • CAS No.:
    • Molecular Formula:
    • C24H24FN7O2
    • Molecular Weight:
    • 461.5 g/mol
    Description
    IGF-1R inhibitor-2 is a useful research compound. Its molecular formula is C24H24FN7O2 and its molecular weight is 461.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IGF-1R inhibitor-2 su...
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  • IGF-1R modulator 1
    IGF-1R modulator 1
    • Cat. No.:
    • B15612558
    • CAS No.:
    • Molecular Formula:
    • C22H17N3O4
    • Molecular Weight:
    • 387.4 g/mol
    Description
    IGF-1R modulator 1 is a useful research compound. Its molecular formula is C22H17N3O4 and its molecular weight is 387.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IGF-1R modulator 1 sui...
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